N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide

• IUPAC Name: N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C21H23F4N3O/c1-27-9-11-28(12-10-27)19(15-5-7-18(22)8-6-15)14-26-20(29)16-3-2-4-17(13-16)21(23,24)25/h2-8,13,19H,9-12,14H2,1H3,(H,26,29)
• InChI Key: HJGUTMYNYNFTAA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC(=CC=C2)C(F)(F)F)C3=CC=C(C=C3)F
• Molecular Formula: C21H23F4N3O
• Molecular Weight: 409.4 g/mol

Description

N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H23F4N3O and its molecular weight is 409.429. The purity is usually 95%.
BenchChem offers high-quality N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Başoğlu et al. (2013) explored the microwave-assisted synthesis of compounds containing penicillanic or cephalosporanic acid moieties, focusing on their antimicrobial, antilipase, and antiurease activities. Although not directly mentioning N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]-3-(trifluoromethyl)benzamide, this research highlights the broader context of synthesizing benzamide-based compounds for potential biological applications (Başoğlu et al., 2013).

Benzamide-based 5-Aminopyrazoles and Anti-Influenza Activity

Hebishy et al. (2020) described the synthesis of novel benzamide-based 5-aminopyrazoles, demonstrating significant antiviral activities against avian influenza (H5N1). This study exemplifies the potential of benzamide derivatives in developing antiviral agents (Hebishy et al., 2020).

NK1 Receptor Antagonist Discovery

Research by Di Fabio et al. (2009) identified a series of C-phenylpiperazine derivatives as potent and selective NK1 receptor antagonists, with one compound, in particular, showing promising pharmacokinetic properties for drug development. This discovery process underscores the pharmaceutical potential of such compounds in treating conditions mediated by the NK1 receptor (Di Fabio et al., 2009).

Serotonin 1A Receptors in Alzheimer's Disease

A study utilizing a selective serotonin 1A molecular imaging probe illustrated the quantification of 5-HT1A receptor densities in the brains of Alzheimer's disease patients. This research contributes to understanding the role of serotonin receptors in Alzheimer's and potentially guides therapeutic interventions (Kepe et al., 2006).

Antipathogenic Activity of Thiourea Derivatives

Limban et al. (2011) synthesized and evaluated the antipathogenic activity of new thiourea derivatives, indicating significant potential against Pseudomonas aeruginosa and Staphylococcus aureus. This work suggests the viability of incorporating benzamide structures into antimicrobial agents with antibiofilm properties (Limban et al., 2011).